Cas no 61278-38-4 (Disialyllacto-N-tetraose)

• Product Name: Disialyllacto-N-tetraose
• CAS No: 61278-38-4
• Molecular Formula: C₄₈H₇₉N₃O₃₇
• Molecular Weight: 1290.13877892494
• CID: 515345

Disialyllacto-N-tetraose Properties

Names and Identifiers

• DISIALYL-LACTO-N-TETRAOSE
• DISIALYLLACTO-N-TETRAOSE
• Disialyllacto-N-tetraose (DSLNT)
• α-Neu5Ac-(2→3)-β-Gal-(1→3)-[α-Neu5Ac-(2→6)]-β-GlcNAc-(1→3)-β-Gal-(1→4)-Glc
• 3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 3)-b-D-galactopyranosyl-(1&reg
• 3)-O-b-D-galactopyranosyl-(1&reg
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• DISIALYLLACTO-N-TETRAOSE SODIUM
• Disialyllacto-N-tetraose sodium salt from human milk
• DISIALYL-LNT
• disialyl-N-tetraose
• DSLNT
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-[O-(N-acetyl-a-neuraminosyl)-(2®3)-b-D-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-
• Disialyllacto-N-tetraose ,98%
• (2S,4S,5R,6R)-5-acetamido-2-[(2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-5-acetamido-2-[[(2R,4S,5R,6R)-5-acetamido-2-carboxylato-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxan-2-yl]oxymethyl]-6-[(2R,3R,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-oxan-4-yl]oxy-3-hydroxy-oxan-4-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• Disialyllacto-N-tetraose sodium salt from human milk

• MDL： MFCD01076579
• InChIKey： DRYNXBKPYJLYQU-BELJFCNSSA-N
• Inchi： 1S/C48H79N3O37/c1-13(58)49-25-16(61)4-47(45(75)76,86-38(25)29(68)19(64)7-53)79-12-21(66)36(28(67)18(63)6-52)83-43-34(73)40(32(71)23(10-56)81-43)85-42-27(51-15(3)60)37(31(70)22(9-55)80-42)84-44-35(74)41(33(72)24(11-57)82-44)88-48(46(77)78)5-17(62)26(50-14(2)59)39(87-48)30(69)20(65)8-54/h6,16-44,53-57,61-74H,4-5,7-12H2,1-3H3,(H,49,58)(H,50,59)(H,51,60)(H,75,76)(H,77,78)/t16-,17-,18-,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32-,33-,34+,35+,36+,37+,38+,39+,40-,41-,42-,43-,44-,47+,48-/m0/s1
• SMILES： [C@@]1(C(=O)O)(C[C@@H]([C@@H](NC(=O)C)[C@H]([C@H](O)[C@H](O)CO)O1)O)O[C@H]1[C@@H](O)[C@H](O[C@@H](O[C@H]2[C@H](O)[C@H](O[C@@H](O[C@H]3[C@@H](O)[C@H](O[C@@H](O[C@@H]([C@H](O)[C@@H](O)C=O)[C@H](O)CO[C@]4(C(=O)O)C[C@@H]([C@@H](NC(=O)C)[C@H]([C@H](O)[C@H](O)CO)O4)O)[C@@H]3O)CO)[C@@H]2NC(=O)C)CO)[C@@H]1O)CO

Computed Properties

• Exact Mass: 1289.44000
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 40
• Rotatable Bond Count: 32
• Monoisotopic Mass: 1287.423591
• Heavy Atom Count: 88
• Complexity: 2310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 31
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 654

Experimental Properties

• LogP: -14.24210
• PSA: 655.64000
• Boiling Point: 1679.6 °C at 760 mmHg
• Flash Point: 969.6 °C
• pka: 1.92±0.70(Predicted)
• Density: 1.76±0.1 g/cm3(Predicted)

Disialyllacto-N-tetraose Security Information

• Storage Condition：−20°C

Disialyllacto-N-tetraose Customs Data

• HS CODE：29400090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives